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Despite its defined chemical structure, a comprehensive review of publicly accessible scientific

literature reveals a significant lack of research into the biological activities and pharmacological

profile of N,N-dicyclohexyl-2-fluorobenzamide. This technical guide summarizes the

available chemical information and underscores the absence of substantive biological data,

highlighting a potential area for future scientific investigation.

Chemical Identity and Properties
N,N-dicyclohexyl-2-fluorobenzamide, identified by the CAS number 574715-85-8, is a

synthetic organic compound with the molecular formula C19H26FNO and a molecular weight of

303.42 g/mol .[1][2] Its structure features a 2-fluorobenzoyl group attached to a

dicyclohexylamine moiety.

Table 1: Physicochemical Properties of N,N-Dicyclohexyl-2-fluorobenzamide

Property Value Source

CAS Number 574715-85-8 [2]

Molecular Formula C19H26FNO [1][2]

Molecular Weight 303.418 g/mol [1][2]
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Synthesis
While specific, detailed experimental protocols for the synthesis of N,N-dicyclohexyl-2-
fluorobenzamide are not readily available in peer-reviewed journals, a related synthesis for N-

Cyclohexyl-2-fluorobenzamide has been described. This procedure involves the reaction of 2-

fluorobenzoyl chloride with cyclohexylamine. It is plausible that a similar synthetic strategy,

substituting dicyclohexylamine for cyclohexylamine, could be employed for the synthesis of the

title compound.

Biological Activity and Pharmacological Data: A
Knowledge Gap
A thorough search of prominent scientific databases and literature repositories did not yield any

studies detailing the biological activity, mechanism of action, or pharmacological properties of

N,N-dicyclohexyl-2-fluorobenzamide. There is no publicly available information regarding its

potential therapeutic effects, toxicity, or interactions with biological systems. Screening library

results and data from biological assays are also absent from the current scientific record.

Consequently, it is not possible to provide quantitative data on its biological efficacy (e.g., IC50,

EC50, Ki values), pharmacokinetic parameters, or to describe any associated signaling

pathways. The absence of such data precludes the creation of the requested data tables and

signaling pathway diagrams.

Future Directions
The lack of biological data for N,N-dicyclohexyl-2-fluorobenzamide presents an open area

for pharmacological research. Future studies could involve:

High-throughput screening: To identify potential biological targets and therapeutic areas.

In vitro and in vivo assays: To characterize its pharmacological effects and toxicological

profile.

Mechanism of action studies: To elucidate the molecular pathways through which it may

exert any biological effects.
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Until such research is conducted and published, the biological profile of N,N-dicyclohexyl-2-
fluorobenzamide remains unknown. This document serves to highlight this knowledge gap for

researchers, scientists, and drug development professionals who may be interested in

exploring the potential of this and other under-investigated chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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